N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2,2,2-trifluoro-N-(4-methoxyphenyl)acetamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2,2,2-trifluoro-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C13H12F3NO4S/c1-21-11-4-2-9(3-5-11)17(12(18)13(14,15)16)10-6-7-22(19,20)8-10/h2-7,10H,8H2,1H3
• InChI Key: RDVDLYZEVAUIPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C(F)(F)F
• Molecular Formula: C13H12F3NO4S
• Molecular Weight: 335.30 g/mol

Description

N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2,2,2-trifluoro-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C13H12F3NO4S and its molecular weight is 335.3. The purity is usually 95%.
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Scientific Research Applications

Catalytic Hydrogenation and Green Synthesis

Research indicates the utility of similar compounds in catalytic hydrogenation processes, emphasizing green synthesis methods. For instance, the catalytic hydrogenation of N-(3-nitro-4- methoxyphenyl)acetamide into N-(3-amino-4-methoxyphenyl)acetamide highlights the efficiency of novel catalysts in producing important intermediates for dye production, showcasing the environmental benefits of such processes (Zhang Qun-feng, 2008).

Crystal Structure and Molecular Docking

Another application involves the determination of crystal structures and molecular docking studies. For instance, N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide has been studied for its crystal structure, revealing insights into the conformational preferences and interactions of similar compounds (N. Park, I. Park, J. C. Lee, Y. B. Kim, 1995). These insights are crucial for the development of novel therapeutic agents and for understanding the structural basis of their activity.

Synthesis and Application in Antimalarial Drugs

The chemoselective monoacetylation of amino groups, such as in the synthesis of N-(2-hydroxyphenyl)acetamide, serves as an intermediate for antimalarial drugs. This showcases the role of similar compounds in the development of treatments for infectious diseases through natural synthesis methods (Deepali B Magadum, G. Yadav, 2018).

Development of Anticancer Drugs

Furthermore, the synthesis and molecular docking analysis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide have been explored for their potential in anticancer drug development. Such studies underscore the significance of understanding the interaction between compounds and biological targets, potentially leading to the discovery of new anticancer treatments (Gopal Sharma et al., 2018).

Antioxidant and Antimicrobial Applications

Additionally, novel synthesized compounds like 2-(9-Oxo-9H-thioxanthene-2-yloxy)-N-(3-silsesquioxanylpropyl) acetamide demonstrate significant antioxidant and antimicrobial activities. These findings suggest that similar chemical structures could be pivotal in developing new agents for treating oxidative stress-related conditions and infections (Gonul S. Batibay et al., 2020).